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Compound of Interest

Compound Name: Isopropyl 3-aminocrotonate

Cat. No.: B017612 Get Quote

An In-depth Technical Guide to the Safe Handling of Isopropyl 3-aminocrotonate

This technical guide provides comprehensive safety data and handling precautions for

Isopropyl 3-aminocrotonate, geared towards researchers, scientists, and professionals in

drug development. The information is compiled from various safety data sheets and chemical

suppliers.

Chemical and Physical Properties
Isopropyl 3-aminocrotonate is a colorless to light yellow liquid.[1] It is soluble in organic

solvents but has limited solubility in water.[1]
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Property Value Reference

CAS Number 14205-46-0 [2]

Molecular Formula C₇H₁₃NO₂ [2]

Molecular Weight 143.18 g/mol [2]

Appearance
Colorless to light yellow clear

liquid
[1]

Boiling Point 80 °C @ 1 mmHg

Melting Point 19-23 °C

Density ~0.99 g/cm³

Solubility
Soluble in organic solvents,

sparingly soluble in water.
[1]

Toxicological Data
Comprehensive toxicological data for Isopropyl 3-aminocrotonate is limited. However,

available data from acute toxicity studies are summarized below. The compound is classified as

a skin and eye irritant.
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Test Species Route Value
Classificati
on

Reference

LD₅₀ Rat Oral > 2000 mg/kg

Not classified

as acutely

toxic by

ingestion

LC₅₀ Rat Inhalation
> 6.064

mg/m³ (4h)

Not classified

as acutely

toxic by

inhalation

Skin Irritation Rabbit Dermal Irritant
Causes skin

irritation

Eye Irritation Rabbit Ocular
Serious

Irritant

Causes

serious eye

irritation

Hazard Identification and GHS Classification
Isopropyl 3-aminocrotonate is classified under the Globally Harmonized System (GHS) with

the following hazards:

H227: Combustible liquid.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Signal Word: Warning

Experimental Protocols
Detailed experimental protocols for the toxicity testing of Isopropyl 3-aminocrotonate are not

publicly available. However, the reported toxicological data are typically obtained through

standardized methods, such as those outlined by the Organisation for Economic Co-operation

and Development (OECD).
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Acute Oral Toxicity: Assessed using methods like OECD Test Guideline 420 (Acute Oral

Toxicity - Fixed Dose Procedure), 423 (Acute Oral Toxicity - Acute Toxic Class Method), or

425 (Acute Oral Toxicity: Up-and-Down Procedure).[3] These studies involve administering

the substance to animals (commonly rats) and observing for mortality and clinical signs of

toxicity over a specified period.[3]

Acute Inhalation Toxicity: Generally follows protocols similar to OECD Test Guideline 403

(Acute Inhalation Toxicity).[4][5] This involves exposing animals to the substance via

inhalation for a set duration and monitoring for adverse effects.[4][5]

Dermal and Eye Irritation: Standardized tests such as OECD Test Guideline 404 (Acute

Dermal Irritation/Corrosion) and 405 (Acute Eye Irritation/Corrosion) are the conventional

methods.[6] These tests involve applying the substance to the skin or into the eye of a test

animal (typically a rabbit) and scoring the resulting irritation over time.[6]

Signaling Pathways
There is no publicly available information regarding the specific signaling pathways involved in

the toxicological effects of Isopropyl 3-aminocrotonate.

Safe Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with Isopropyl 3-
aminocrotonate.

Personal Protective Equipment (PPE) and Engineering
Controls
A workflow for the safe handling of Isopropyl 3-aminocrotonate is depicted below.

Preparation Handling Post-Handling

Consult SDS Wear PPE
Mandatory

Work in Ventilated Area Avoid Contact Prevent Aerosolization Store Properly Dispose Waste Decontaminate Area Wash Hands
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Click to download full resolution via product page

Safe Handling Workflow for Isopropyl 3-aminocrotonate

Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood.

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber). Wear a lab coat and

other protective clothing as necessary to prevent skin contact.

Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a

NIOSH-approved respirator.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep away from heat,

sparks, and open flames.

Emergency and First-Aid Procedures
In case of accidental exposure, follow the first-aid measures outlined below.
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Exposure Event

Immediate Actions

First-Aid Measures

Exposure

Eye Contact Skin Contact Inhalation Ingestion

Rinse Eyes

Immediately rinse with water for 15-20 min.

Wash Skin

Remove contaminated clothing, wash with soap and water.

Move to Fresh Air

Provide respiratory support if needed.

Do NOT Induce Vomiting

Rinse mouth with water.

Seek Medical Attention

Click to download full resolution via product page

First-Aid Response to Isopropyl 3-aminocrotonate Exposure

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid.
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Spills and Disposal
Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in

a suitable container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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